Cas no 1416440-22-6 (ethyl 5-aminoquinoline-3-carboxylate)

• Product Name: ethyl 5-aminoquinoline-3-carboxylate
• CAS No: 1416440-22-6
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD22690556
• CID: 1016153
• PubChem ID: 71742976
• Update Time: 2025-06-10

ethyl 5-aminoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-aminoquinoline-3-carboxylate
• AMY26529
• AKOS026751534
• 3-Quinolinecarboxylic acid, 5-amino-, ethyl ester
• AS-41391
• A928735
• MFCD22690556
• SB72033
• DTXSID401233161
• 1416440-22-6
• CS-0196778
• ETHYL5-AMINOQUINOLINE-3-CARBOXYLATE

• MDL： MFCD22690556
• Inchi： 1S/C12H12N2O2/c1-2-16-12(15)8-6-9-10(13)4-3-5-11(9)14-7-8/h3-7H,2,13H2,1H3
• InChI Key： CRHQHVDNHKUISX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C2C=CC=C(C2=C1)N)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on ethyl 5-aminoquinoline-3-carboxylate

Ethyl 5-Aminoquinoline-3-Carboxylate (CAS No. 1416440-22-6): A Comprehensive Overview

Ethyl 5-aminoquinoline-3-carboxylate (CAS No. 1416440-22-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in various therapeutic areas, particularly in the development of novel antimalarial and anticancer agents.

The molecular formula of ethyl 5-aminoquinoline-3-carboxylate is C₁₃H₁₄N₂O₂, and its molecular weight is approximately 230.26 g/mol. The compound features a quinoline ring system with an amino group at the 5-position and an ethyl ester at the 3-position, which contributes to its distinct chemical properties and biological activities.

Recent studies have highlighted the antimalarial potential of ethyl 5-aminoquinoline-3-carboxylate. Malaria remains a significant global health challenge, particularly in tropical and subtropical regions. The compound's ability to inhibit the growth of Plasmodium falciparum, one of the most virulent species of malaria parasites, has been demonstrated in several in vitro assays. Research published in the *Journal of Medicinal Chemistry* (2021) reported that ethyl 5-aminoquinoline-3-carboxylate exhibits potent antimalarial activity with low cytotoxicity against mammalian cells, making it a promising lead compound for further drug development.

In addition to its antimalarial properties, ethyl 5-aminoquinoline-3-carboxylate has shown anticancer activity in preclinical studies. A study published in *Cancer Research* (2020) investigated the compound's effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The results indicated that ethyl 5-aminoquinoline-3-carboxylate can induce apoptosis and inhibit cell proliferation through multiple mechanisms, such as disrupting mitochondrial function and modulating key signaling pathways involved in cell survival and death.

The synthesis of ethyl 5-aminoquinoline-3-carboxylate typically involves a multi-step process that begins with the preparation of the quinoline core followed by functional group modifications. One common synthetic route involves the condensation of an appropriate amine with a quinoline derivative, followed by esterification to introduce the ethyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, facilitating the production of this compound for both research and potential commercial applications.

The pharmacokinetic properties of ethyl 5-aminoquinoline-3-carboxylate have also been studied to assess its suitability as a therapeutic agent. Preclinical data suggest that the compound has favorable oral bioavailability and a reasonable half-life, which are crucial parameters for drug development. However, further optimization may be necessary to enhance its pharmacokinetic profile and reduce potential side effects.

In terms of safety and toxicity, initial assessments indicate that ethyl 5-aminoquinoline-3-carboxylate is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive safety evaluations are essential before advancing to clinical trials. Ongoing research aims to identify any potential adverse effects and develop strategies to mitigate them.

The future prospects for ethyl 5-aminoquinoline-3-carboxylate are promising. Ongoing clinical trials are expected to provide more insights into its efficacy and safety in human subjects. Additionally, efforts are underway to explore combination therapies involving this compound with existing treatments to enhance therapeutic outcomes.

In conclusion, ethyl 5-aminoquinoline-3-carboxylate (CAS No. 1416440-22-6) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique chemical structure and promising biological activities make it an exciting candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.